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Compound of Interest

Compound Name: 2-Ethoxyethyl methacrylate

Cat. No.: B1206410

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Ethoxyethyl methacrylate (2-EEA), a monomer widely utilized in the synthesis of polymers for
various applications, including in the biomedical and pharmaceutical fields. This document
collates essential quantitative data, outlines standardized experimental protocols for property
determination, and presents key chemical pathways involving 2-EEA through detailed
diagrams.

Core Physical and Chemical Properties

2-Ethoxyethyl methacrylate is a colorless liquid with a characteristically fruity odor.[1] Its
chemical identity is well-defined by its CAS number, molecular formula, and structure.

Chemical Name: 2-Ethoxyethyl 2-methylprop-2-enoate[2]

CAS Number: 2370-63-0[3]

Molecular Formula: CsH1403[3]

Molecular Weight: 158.19 g/mol [2]

SMILES: CCOCCOC(=0)C(=C)C[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1206410?utm_src=pdf-interest
https://www.benchchem.com/product/b1206410?utm_src=pdf-body
https://www.benchchem.com/product/b1206410?utm_src=pdf-body
https://www.benchchem.com/product/b1206410?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/2023-09/EVA00127%20-%20Draft%20evaluation%20statement%20-%2025%20September%202023.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-methacrylate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2370630&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2370630&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-methacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The physical properties of 2-Ethoxyethyl methacrylate are critical for its handling, processing,
and application in various scientific and industrial settings. A summary of these properties is
presented in the table below.

Property Value Conditions
Physical Form Colorless liquid 20 °C
Boiling Point >185 °C (decomposition)

Melting Point Not applicable

Density 0.96 g/cm?3 20 °C
Viscosity 5cP 25°C
Refractive Index 1.429 20 °C, nD
Water Solubility 17.05 g/L 20 °C
Vapor Pressure 9.6 Pa 20 °C
Flash Point 69.5 °C

Autoignition Temperature 209 °C

log Kow 1.8 23°C

Experimental Protocols for Property Determination

The determination of the physical properties of chemical substances like 2-Ethoxyethyl
methacrylate is guided by internationally recognized standards, such as the OECD Guidelines
for the Testing of Chemicals.[4][5] These guidelines ensure data reliability and comparability
across different laboratories.

Boiling Point Determination

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure. A common laboratory method is the capillary method.[6]

Protocol:
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e A small amount of the liquid is placed in a test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid.

e The setup is heated, and the temperature at which a steady stream of bubbles emerges from
the capillary is noted.

e The heat is then removed, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.[6]

Density Measurement

The density of a liquid can be determined using several methods, including pycnometry and the
oscillating U-tube method.[7]

Protocol (Pycnometry):
e Apycnometer, a flask with a specific volume, is weighed empty.
e Itis then filled with the liquid and weighed again.

e The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

[7]

Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material. It is a characteristic property of a substance and is commonly measured
using a refractometer.

Protocol (Abbe Refractometer):
o Afew drops of the liquid are placed on the prism of the refractometer.

 Lightis passed through the sample, and the boundary line between the light and dark fields
is observed through the eyepiece.
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e The instrument is adjusted until the boundary line is sharp and centered, and the refractive

index is read from the scale.

Chemical Pathways
Metabolism: Hydrolysis of 2-Ethoxyethyl Methacrylate

In biological systems, 2-Ethoxyethyl methacrylate is expected to undergo hydrolysis,
catalyzed by non-specific carboxylesterase enzymes.[1] This metabolic process breaks down
the ester linkage, yielding methacrylic acid and 2-ethoxyethanol.[1]
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In-vivo hydrolysis of 2-Ethoxyethyl methacrylate.

Polymerization: Free-Radical Polymerization

2-Ethoxyethyl methacrylate is a monomer that can undergo free-radical polymerization to
form poly(2-ethoxyethyl methacrylate). This process is initiated by a free-radical initiator and
proceeds through propagation and termination steps.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. industrialchemicals.gov.au [industrialchemicals.gov.au]

¢ 2. 2-Ethoxyethyl methacrylate | C8H1403 | CID 71404 - PubChem
[pubchem.ncbi.nim.nih.gov]

« 3. 2-Ethoxyethyl methacrylate [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1206410?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206410?utm_src=pdf-custom-synthesis
https://www.industrialchemicals.gov.au/sites/default/files/2023-09/EVA00127%20-%20Draft%20evaluation%20statement%20-%2025%20September%202023.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyethyl-methacrylate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2370630&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

5. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties |
ENvironmental inFOrmation [enfo.hu]

6. Video: Boiling Points - Procedure [jove.com]

7. knowledge.reagecon.com [knowledge.reagecon.com]

8. ijfmr.com [ijfmr.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 2-Ethoxyethyl Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206410#physical-properties-of-2-ethoxyethyl-
methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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